Cas no 23665-96-5 (Neogrifolin)

Neogrifolin is a secondary metabolite derived from certain fungi, notably belonging to the genus Albatrellus. This compound is classified as a grifolin derivative and exhibits notable biological activities, including antimicrobial, anti-inflammatory, and potential anticancer properties. Its unique chemical structure, featuring a phenolic moiety, contributes to its antioxidant capabilities and interaction with cellular targets. Neogrifolin has been studied for its role in modulating signaling pathways, such as NF-κB and MAPK, making it a subject of interest in pharmacological research. Its natural origin and bioactive profile position it as a candidate for further investigation in therapeutic and biomedical applications.
Neogrifolin structure
Neogrifolin structure
Product Name:Neogrifolin
CAS No:23665-96-5
MF:C22H32O2
MW:328.488286972046
CID:275732
PubChem ID:9874426
Update Time:2025-06-11

Neogrifolin Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
    • Neogrifolin
    • 1,3-Benzenediol,5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
    • 1,3-Benzenediol,5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]- (9CI)
    • Resorcinol,5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)- (8CI)
    • MEGxm0_000089
    • 5-Methyl-6-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-1,3-benzenediol
    • AKOS040762105
    • 1,3-Benzenediol, 5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-
    • 4-farnesyl-5-methylresorcinol
    • 5-methyl-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl]benzene-1,3-diol
    • NCGC00169446-01
    • BDBM50537952
    • 23665-96-5
    • 2SLA8PNR99
    • E,E,5-Methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-1,3-benzenediol
    • CHEBI:170126
    • 5-Methyl-4-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl)benzene-1,3-diol
    • starbld0006025
    • 5-Methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-1,3-benzenediol
    • CHEMBL4641877
    • 5-methyl-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzene-1,3-diol
    • BRD-K77797958-001-01-4
    • CS-0143829
    • 5-methyl-4-[(2E, 6E)-3, 7, 11-trimethyldodeca-2, 6, 10-trienyl]benzene-1, 3-diol
    • ACon1_000698
    • DTXSID701318136
    • Resorcinol, 5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
    • HY-N8387
    • 1,3-Benzenediol, 5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
    • 1,3-Benzenediol, 5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
    • 5-methyl-4-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl)benzene-1,3-diol
    • DA-56100
    • Inchi: 1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-21-19(5)14-20(23)15-22(21)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
    • InChI Key: JWDIUXFSIWOGDP-VZRGJMDUSA-N
    • SMILES: OC1=CC(=CC(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 328.24
  • Monoisotopic Mass: 328.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 7.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 479.2±45.0 °C at 760 mmHg
  • Flash Point: 209.6±23.3 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Neogrifolin Security Information

Neogrifolin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4637-1 mg
Neogrifolin
23665-96-5
1mg
¥2595.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N39680-5 mg
1,3-Benzenediol,5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
23665-96-5
5mg
¥5120.0 2021-09-08
TargetMol Chemicals
TN4637-5mg
Neogrifolin
23665-96-5
5mg
¥ 11900 2024-07-19
TargetMol Chemicals
TN4637-5 mg
Neogrifolin
23665-96-5 98%
5mg
¥ 3,560 2023-07-10
TargetMol Chemicals
TN4637-1 mL * 10 mM (in DMSO)
Neogrifolin
23665-96-5 98%
1 mL * 10 mM (in DMSO)
¥ 3660 2023-09-15
TargetMol Chemicals
TN4637-1 ml * 10 mm
Neogrifolin
23665-96-5
1 ml * 10 mm
¥ 14280 2024-07-19

Additional information on Neogrifolin

Recent Advances in Neogrifolin (23665-96-5) Research: A Comprehensive Review

Neogrifolin (CAS: 23665-96-5), a bioactive secondary metabolite derived from fungi, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, initially isolated from Albatrellus species, exhibits a range of promising pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. The unique chemical structure of Neogrifolin, characterized by its grifolin backbone with specific functional modifications, makes it a compelling candidate for drug development and therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying Neogrifolin's biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Neogrifolin selectively inhibits the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival in various cancers. The research team employed a combination of in vitro assays and molecular docking simulations to confirm the compound's binding affinity to key kinases within this pathway. These findings suggest that Neogrifolin could serve as a potential lead compound for developing novel targeted therapies against PI3K-driven malignancies.

In addition to its anticancer properties, Neogrifolin has shown remarkable efficacy in modulating immune responses. A recent preclinical investigation published in Frontiers in Pharmacology revealed that Neogrifolin significantly reduces the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in macrophage models through the suppression of NF-κB activation. This immunomodulatory effect was observed at nanomolar concentrations, highlighting the compound's potency. Researchers speculate that these properties could be leveraged for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The structural optimization of Neogrifolin has also been a focus of recent research efforts. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several Neogrifolin derivatives with improved pharmacokinetic profiles. Through systematic SAR (Structure-Activity Relationship) studies, researchers identified specific modifications to the phenolic hydroxyl groups that enhance both solubility and metabolic stability while retaining biological activity. These advancements address previous challenges related to the compound's poor bioavailability and represent a significant step toward clinical translation.

Emerging evidence also points to Neogrifolin's potential in combating antimicrobial resistance. A multi-institutional study published in Antimicrobial Agents and Chemotherapy demonstrated that Neogrifolin exhibits synergistic effects with conventional antibiotics against methicillin-resistant Staphylococcus aureus (MRSA). The compound appears to disrupt bacterial membrane integrity while simultaneously inhibiting efflux pumps, thereby potentiating the activity of co-administered antibiotics. This dual mechanism of action makes Neogrifolin particularly valuable in the context of rising antibiotic resistance.

Despite these promising developments, challenges remain in the clinical development of Neogrifolin. Current research is actively addressing issues related to large-scale production, formulation optimization, and comprehensive toxicity profiling. Recent advancements in fungal fermentation technology and semi-synthetic approaches have shown potential for overcoming supply limitations. As the scientific community continues to unravel the full therapeutic potential of this fascinating compound, Neogrifolin stands poised to make significant contributions to the next generation of biologically inspired pharmaceuticals.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd